cholesta-4,7-dien-3-one
cholesta-4,7-dien-3-one
Brand Name:
Vulcanchem
CAS No.:
16826-35-0
VCID:
VC0099512
InChI:
InChI=1S/C27H42O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h10,17-19,23-25H,6-9,11-16H2,1-5H3/t19-,23-,24+,25+,26+,27-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2=CCC4=CC(=O)CCC34C)C
Molecular Formula:
C27H42O
Molecular Weight:
382.6 g/mol
cholesta-4,7-dien-3-one
CAS No.: 16826-35-0
Main Products
VCID: VC0099512
Molecular Formula: C27H42O
Molecular Weight: 382.6 g/mol
| CAS No. | 16826-35-0 |
|---|---|
| Product Name | cholesta-4,7-dien-3-one |
| Molecular Formula | C27H42O |
| Molecular Weight | 382.6 g/mol |
| IUPAC Name | (9S,10R,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,6,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C27H42O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h10,17-19,23-25H,6-9,11-16H2,1-5H3/t19-,23-,24+,25+,26+,27-/m1/s1 |
| Standard InChIKey | SLFZVVVDTKTSRR-JRFVBUDKSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CCC4=CC(=O)CC[C@]34C)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2=CCC4=CC(=O)CCC34C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2=CCC4=CC(=O)CCC34C)C |
| Synonyms | cholesta-4,7-dien-3-one |
| PubChem Compound | 3082111 |
| Last Modified | Nov 11 2021 |
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